Nonvolatile resistive memory of ferrocene covalently bonded to reduced graphene oxide†
Chemical Communications Pub Date: 2012-03-07 DOI: 10.1039/C2CC30973D
Abstract
Recently, the number of studies concerning organic memory devices has grown rapidly due to increase in the demand for electronic devices. Among the organic memory devices, the development of organic nonvolatile memory materials and devices is becoming an important research topic due to their low power consumption.
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